1-(2-Bromo-5-fluorobenzyl)piperidin-4-one
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-(2-Bromo-5-fluorobenzyl)piperidin-4-one consists of a piperidin-4-one ring attached to a 2-bromo-5-fluorobenzyl group.Scientific Research Applications
Synthesis of Medicinal Compounds
Piperidine derivatives, including “1-(2-Bromo-5-fluorobenzyl)piperidin-4-one”, are crucial in the synthesis of various pharmaceutical compounds. They serve as key intermediates in the construction of drugs due to their structural significance and presence in over twenty classes of pharmaceuticals . The versatility of these compounds allows for the development of a wide range of therapeutic agents.
Biological Activity Enhancement
The incorporation of the piperidin-4-one moiety can enhance the biological activity of pharmaceuticals. It’s often used to modify the pharmacokinetic properties of drugs, improving their efficacy and safety profiles. Researchers are actively exploring the biological activities of piperidine derivatives to discover potential new treatments .
Development of Fast and Cost-effective Synthesis Methods
The demand for efficient and economical synthesis methods for piperidine derivatives is high. “1-(2-Bromo-5-fluorobenzyl)piperidin-4-one” can be used in various intra- and intermolecular reactions, leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These methods are crucial for the rapid production of compounds for pharmaceutical research and development.
Designing Drugs with Specific Targeting Mechanisms
Piperidine derivatives are instrumental in designing drugs that target specific biological pathways. “1-(2-Bromo-5-fluorobenzyl)piperidin-4-one” can be utilized to create compounds that interact with particular receptors or enzymes, allowing for the development of targeted therapies .
Pharmacological Applications
The pharmacological applications of piperidine derivatives are vast. They are present in drugs that treat a multitude of conditions, from neurological disorders to cancer. The piperidin-4-one structure is particularly significant in the development of new pharmacological agents with improved therapeutic potential .
Chemical Research and Education
Beyond direct pharmaceutical applications, “1-(2-Bromo-5-fluorobenzyl)piperidin-4-one” serves as an important compound in chemical research and education. It provides a practical example for teaching synthetic chemistry techniques and for conducting research into new chemical reactions and processes .
Future Directions
properties
IUPAC Name |
1-[(2-bromo-5-fluorophenyl)methyl]piperidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrFNO/c13-12-2-1-10(14)7-9(12)8-15-5-3-11(16)4-6-15/h1-2,7H,3-6,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKYQXPWDASDOGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)CC2=C(C=CC(=C2)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701223064 |
Source
|
| Record name | 4-Piperidinone, 1-[(2-bromo-5-fluorophenyl)methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701223064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Bromo-5-fluorobenzyl)piperidin-4-one | |
CAS RN |
1704065-40-6 |
Source
|
| Record name | 4-Piperidinone, 1-[(2-bromo-5-fluorophenyl)methyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1704065-40-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Piperidinone, 1-[(2-bromo-5-fluorophenyl)methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701223064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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